Cas no 1552165-81-7 (6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1552165-81-7
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• MDL: MFCD29762837
• CID: 5245745
• PubChem ID: 115475910
• Update Time: 2025-06-08

6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 3,4-dihydro-6-[2-hydroxy-3-[(2-methoxyethyl)amino]propoxy]-
• 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one

• MDL： MFCD29762837
• Inchi： 1S/C15H22N2O4/c1-20-7-6-16-9-12(18)10-21-13-3-4-14-11(8-13)2-5-15(19)17-14/h3-4,8,12,16,18H,2,5-7,9-10H2,1H3,(H,17,19)
• InChI Key： MPZJMSMDTFSYCR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OCC(O)CNCCOC)C=C2)CCC1=O

Additional information on 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one

Introduction to 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1552165-81-7)

6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1552165-81-7, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse applications in medicinal chemistry. The presence of functional groups such as hydroxyl, amine, and ether makes this molecule a promising candidate for further investigation in drug discovery and development.

The tetrahydroquinoline core of this compound is a well-studied scaffold in medicinal chemistry, exhibiting a range of pharmacological properties. Researchers have been particularly interested in its potential as an antimicrobial agent, with studies suggesting that derivatives of this class can interact with bacterial cell membranes and disrupt essential metabolic pathways. The hydroxyl group at the 2-position and the amine group at the 3-position contribute to the compound's solubility and reactivity, making it a versatile intermediate for synthesizing more complex molecules.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interactions between this compound and biological targets. Studies have indicated that 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. The methoxyethyl side chain at the 3-position has been shown to enhance binding affinity to specific protein targets, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions, including cyclization and functional group transformations. The use of protecting groups is crucial to ensure regioselectivity during the synthesis process. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These techniques not only improve yield but also reduce the environmental impact of the synthetic process.

In vitro studies have begun to explore the biological activity of 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one. Initial results suggest that it may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The interaction between this compound and cellular receptors has been studied using molecular docking simulations, which predict favorable binding interactions with certain therapeutic targets.

The pharmaceutical industry is increasingly interested in developing novel therapeutics based on natural product-inspired scaffolds. Tetrahydroquinoline derivatives are among those being extensively studied due to their structural similarity to bioactive molecules found in plants and microorganisms. The unique combination of functional groups in 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one makes it an attractive candidate for further exploration in this context.

Future research directions include exploring the compound's potential as an antiviral agent, given its ability to disrupt viral replication mechanisms. Additionally, studies are being conducted to assess its efficacy in animal models of diseases such as cancer and neurodegenerative disorders. The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies to translate laboratory findings into clinical applications.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before human trials can begin. Preclinical studies involving 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one are ongoing to gather comprehensive data on its pharmacokinetics and potential side effects. These studies are essential for determining the appropriate dosage and formulation for future clinical trials.

The environmental impact of drug synthesis is also a growing concern in pharmaceutical research. Green chemistry principles are being applied to develop more sustainable synthetic routes for compounds like 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one. Techniques such as solvent recovery and catalytic processes are being optimized to minimize waste and energy consumption during production.

In conclusion, 6-{2-hydroxy-3-(2-methoxyethyl)aminopropoxy}-1,2,3,4-tetrahydroquinolin-2-one represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely that it will play a significant role in the development of novel therapeutics for various diseases.